Cas no 1509722-87-5 (methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate
• CAS No: 1509722-87-5
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 5880932
• PubChem ID: 82662583
• Update Time: 2025-06-09

methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3-methoxy-β-oxobenzenepropanoate
• methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate
• EN300-1853091
• 1509722-87-5

• Inchi： 1S/C11H11FO4/c1-15-10-5-7(3-4-8(10)12)9(13)6-11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： XFUTWLDKUHFHGP-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC)=O)=CC=C(F)C(OC)=C1

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 306.6±27.0 °C(Predicted)
• pka: 10.23±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate

Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate (CAS No. 1509722-87-5): A Comprehensive Overview

Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate, identified by its CAS number 1509722-87-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural features and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The presence of both fluoro and methoxy substituents in its aromatic ring makes it a versatile intermediate for various chemical modifications, enhancing its utility in medicinal chemistry.

The chemical structure of Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate consists of a propenoate ester linked to a phenyl ring substituted with a fluoro group at the para position and a methoxy group at the meta position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is particularly valuable in pharmaceutical design. Similarly, the methoxy group contributes to the molecule's solubility and metabolic profile, making it an ideal building block for drug candidates.

In recent years, there has been a surge in research focusing on the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic properties. Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate aligns well with this trend, as it serves as a precursor for synthesizing fluorinated derivatives with potential therapeutic benefits. Studies have demonstrated that fluorine substitution can significantly alter the pharmacological activity of molecules, often leading to increased potency and reduced side effects. This has prompted researchers to explore new synthetic routes to incorporate fluorine into drug candidates more efficiently.

The propenoate ester moiety in Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate also plays a crucial role in its reactivity and utility. Ester groups are well-known for their versatility in organic synthesis, allowing for various transformations such as hydrolysis, transesterification, and reduction. These reactions can be leveraged to introduce additional functional groups or to modify the existing structure, thereby expanding the compound's synthetic potential. For instance, hydrolysis of the ester group can yield a carboxylic acid derivative, which can be further functionalized through amidation or esterification reactions.

One of the most compelling aspects of Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate is its application in the synthesis of biologically active molecules. The combination of fluoro and methoxy substituents on the aromatic ring creates a favorable environment for interactions with biological targets such as enzymes and receptors. This has led to its use in the development of novel agrochemicals and pharmaceuticals. For example, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The synthesis of Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by esterification or direct functionalization of the aromatic ring using fluorinating agents. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic methods, reducing waste generation and improving atom economy. These advancements are particularly important in industrial-scale production where cost-effectiveness and sustainability are paramount.

In addition to its synthetic utility, Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate has been explored in various high-throughput screening campaigns as a lead compound for drug discovery. Its structural features make it amenable to modifications that can enhance its binding affinity to specific biological targets. By systematically varying substituents on the aromatic ring or introducing additional functional groups at different positions, researchers can generate libraries of compounds with tailored properties for further testing.

The role of computational chemistry in designing derivatives of Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By simulating interactions between the compound and biological targets, scientists can identify promising candidates for experimental validation. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational methods to accelerate drug discovery efforts.

Future directions in research involving Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate may focus on expanding its applications into new therapeutic areas. The growing understanding of disease mechanisms has highlighted the need for innovative chemical tools to address unmet medical needs. By leveraging the unique properties of this compound, researchers may uncover novel treatments for conditions such as neurodegenerative diseases or infectious disorders where fluorinated aromatic compounds have shown promise.

In conclusion, Methyl 3-(4-fluoro-3-methoxyphenyl)-3-oxopropanoate (CAS No. 1509722-87-5) is a versatile compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural features make it an excellent intermediate for synthesizing fluorinated derivatives with enhanced bioavailability and improved pharmacokinetic properties. The propenoate ester moiety further expands its synthetic utility by allowing for diverse chemical transformations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.